Cas no 19347-74-1 (1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane)

• Product Name: 1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane
• CAS No: 19347-74-1
• MF: C₁₄H₁₉ClO₃
• MW: 270.751863718033
• MDL: MFCD07700117
• CID: 1385839
• PubChem ID: 22758344
• Update Time: 2025-06-30

1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-(3,4-dimethoxyphenyl)hexan-1-one
• LogP
• 1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane
• SCHEMBL11612755
• MFCD07700117
• 6-chloro-3'4'-dimethoxyhexanophenone
• AKOS016022608
• DTXSID20628164
• LLSNYRNWSPUIOS-UHFFFAOYSA-N
• 19347-74-1
• MS-20928

• MDL： MFCD07700117
• Inchi： 1S/C14H19ClO3/c1-17-13-8-7-11(10-14(13)18-2)12(16)6-4-3-5-9-15/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： LLSNYRNWSPUIOS-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 270.10237
• Monoisotopic Mass: 270.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Chloro-6-(3,4-dimethoxyphenyl)-6-oxohexane

1-Chloro-6-(3,4-Dimethoxyphenyl)-6-Oxohexane: A Comprehensive Overview

The compound 1-Chloro-6-(3,4-Dimethoxyphenyl)-6-Oxohexane, also identified by its CAS number 19347-74-1, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of chlorinated hexanols, characterized by its six-carbon chain with a chlorine atom at the first position and a substituted phenyl group at the sixth position. The phenyl group is further substituted with two methoxy groups at the 3 and 4 positions, which contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the chlorine atom and the electron-donating methoxy groups on the aromatic ring makes this compound highly versatile. For instance, in pharmaceutical research, it has been explored as a potential precursor for bioactive molecules due to its ability to undergo various nucleophilic substitutions and oxidation reactions. The methoxy groups on the phenyl ring also enhance its solubility in organic solvents, making it an ideal candidate for synthetic transformations.

In terms of synthesis, 1-Chloro-6-(3,4-Dimethoxyphenyl)-6-Oxohexane can be prepared through a multi-step process involving Friedel-Crafts acylation followed by hydrolysis and subsequent chlorination. This method ensures high purity and yield, which are critical for its application in advanced chemical processes. Researchers have also explored alternative routes using enzymatic catalysis to improve the sustainability of its production.

The compound's stability under various conditions has been extensively studied. It exhibits good thermal stability up to 200°C and is resistant to mild acidic and basic conditions. However, it undergoes rapid degradation under strong oxidizing conditions, which limits its use in certain industrial applications. Recent advancements in green chemistry have focused on developing eco-friendly methods to mitigate these limitations while maintaining its functional properties.

In the field of materials science, this compound has shown promise as a building block for polymeric materials with tailored mechanical properties. Its ability to form stable ester linkages makes it suitable for synthesizing biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications. Additionally, its use as a surfactant in oil recovery processes has been reported in recent literature due to its excellent emulsifying properties.

From an environmental perspective, understanding the fate and transport of 1-Chloro-6-(3,4-Dimethoxyphenyl)-6-Oxohexane in natural systems is crucial. Studies indicate that it undergoes rapid biodegradation under aerobic conditions but persists longer in anaerobic environments. This knowledge is vital for assessing its potential impact on ecosystems and guiding regulatory frameworks for its safe handling and disposal.

In conclusion, 1-Chloro-6-(3,4-Dimethoxyphenyl)-6-Oxohexane (CAS No. 19347-74-1) stands out as a versatile compound with significant potential across multiple industries. Its unique chemical structure enables diverse applications ranging from drug development to polymer synthesis. As research continues to uncover new insights into its properties and behaviors, this compound is poised to play an even more critical role in advancing modern chemistry.